5H,6H,7H,8H,9H-Imidazo[1,2-a][1,3]diazepine

• IUPAC Name: 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,3]diazepine
• InChI: InChI=1S/C7H11N3/c1-2-5-10-6-4-9-7(10)8-3-1/h4,6H,1-3,5H2,(H,8,9)
• InChI Key: RLFGJOGAZDXJFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=CN=C2NC1
• Molecular Formula: C7H11N3
• DSSTOX Substance ID: DTXSID401228403
• Molecular Weight: 137.18 g/mol
• CAS No.: 67139-25-7

Description

5H,6H,7H,8H,9H-Imidazo[1,2-a][1,3]diazepine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Structural Insights

• A study demonstrated the synthesis of azaheterocycle-fused [1,3]diazepines, highlighting key steps like selective C-acylation of 2-aminoimidazo[1,2-a]pyridine. These compounds represent a new family of [1,3]diazepines (Masurier et al., 2012).
• Research on ring-expanded xanthines and xanthosines containing the imidazo[4,5-d][1,3]diazepine ring system provided valuable insights into their synthesis and molecular structure (Hosmane et al., 1991).

Antiviral Applications

• Imidazo[1,5-g][1,4]diazepine derivatives were synthesized as part of research for compounds with antiviral activity against HIV-1 and HIV-2. This highlighted the potential of these compounds in antiviral therapy (Janin et al., 1996).

Cancer Research

• A study reported the synthesis and anticancer activity of a novel compound containing the imidazo[4,5-e][1,3]diazepine ring system, showing potent activity against various cancer cell lines (Xie et al., 2010).

Nucleoside Analogues and Antidepressant Agents

• The synthesis of novel ring-expanded nucleosides, nucleotides, and homopolymers containing the imidazo[4,5-e][1,4]diazepine ring system was reported, with investigations into their biological activities (Hosmane et al., 1990).
• Research on 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione explored their potential as antidepressant agents, highlighting the relevance of these derivatives in psychiatric medication (Zagórska et al., 2016).

Antibacterial and Antifungal Properties

• A study on 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts revealed their antibacterial and antifungal activities, offering potential for antimicrobial drug development (Demchenko et al., 2021).